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Cat. No.: B1236441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental quantum

properties of the deuteron nucleus, the simplest bound state of a proton and a neutron.

Understanding these properties is crucial for various fields, including nuclear physics,

astrophysics, and has potential implications in advanced drug development and imaging

techniques that utilize nuclear phenomena. This document details the deuteron's intrinsic

characteristics, the experimental methods used to determine them, and the theoretical

frameworks that describe its structure.

Core Quantum Properties of the Deuteron
The deuteron's quantum state is characterized by a set of fundamental properties that have

been determined through numerous experiments. These properties provide a window into the

nature of the nuclear force.

Quantitative Data Summary
The experimentally determined quantum properties of the deuteron are summarized in the

table below for easy reference and comparison.
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Property Symbol Experimental Value

Binding Energy

ngcontent-ng-c4139270029=""

_nghost-ng-c4104608405=""

class="inline ng-star-inserted">

𝐸𝑏Eb​

2.2245 MeV[1]

Spin (Total Angular

Momentum)
J 1 (in units of ħ)[1][2]

Parity P +1 (even)[2]

Isospin I 0[2]

Magnetic Dipole Moment (\mu_d) +0.8574382346(53) (\mu_N)[3]

Electric Quadrupole Moment Q +0.2859(3) e·fm²[4]

RMS Charge Radius 𝑟𝑐ℎrch​ 2.12778(27) fm[5][6]

Theoretical Framework: Understanding the
Deuteron's Structure
The deuteron, being a two-nucleon system, serves as a fundamental testing ground for

theories of the nuclear force. While a complete description from first principles (Quantum

Chromodynamics) is computationally intensive, phenomenological and meson-exchange

models provide accurate descriptions of its properties.

The Deuteron Wave Function: A Mix of States
The ground state of the deuteron is predominantly a symmetric S-state (orbital angular

momentum L=0), which aligns with its even parity. However, the non-zero electric quadrupole

moment indicates that the deuteron's charge distribution is not spherically symmetric, implying

a deviation from a pure S-state. This is explained by a small admixture of a D-state (L=2)

component in its wave function. The deuteron's wave function can be represented as:

(\Psi_{deuteron} = \Psi_{S-state} + \Psi_{D-state})
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This mixing of orbital angular momentum states is a direct consequence of the non-central

nature of the nuclear force.

The Role of the Tensor Force
The existence of a D-state component in the deuteron's wave function is compelling evidence

for the presence of a tensor force in the nucleon-nucleon interaction. The tensor force depends

on the orientation of the spins of the nucleons relative to the vector connecting them. This

orientation-dependent interaction is responsible for the deuteron's prolate (cigar-like) shape,

giving rise to its positive electric quadrupole moment.

Phenomenological Models
Phenomenological models of the deuteron utilize a potential function with parameters that are

adjusted to fit experimental data, such as scattering phase shifts and the deuteron's binding

energy. These models, like the Argonne v18 potential, provide an excellent description of the

deuteron's properties and nucleon-nucleon scattering data over a wide range of energies.[7]

One-Pion Exchange Potential (OPEP)
At larger distances (greater than about 2 fm), the nuclear force is dominated by the exchange

of the lightest meson, the pion. The One-Pion Exchange Potential (OPEP) model, first

proposed by Hideki Yukawa, successfully describes this long-range part of the interaction.[2]

The OPEP includes a central force and a tensor force component, the latter being crucial for

explaining the deuteron's quadrupole moment. The exchange of pions is a fundamental

concept in understanding the origin of the nuclear force.[2][8]
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One-Pion Exchange between Nucleons

Nucleon 1

Nucleon 2

 π

Experimental Workflow for Deuteron Binding Energy Measurement

Neutron Source Moderator Hydrogen Target

Neutron Source Fast Neutrons Thermal Neutrons Proton Capture Deuteron Formation Gamma Rayemits HPGe Detectordetected by Energy Spectrum
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Workflow for Deep Inelastic Electron-Deuteron Scattering
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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